Cas no 1361527-07-2 (3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361527-07-2
• MF: C₁₃H₆Cl₃F₂NO₂
• MW: 352.548047542572
• CID: 4923538
• Update Time: 2025-10-29

3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H6Cl3F2NO2/c14-6-1-5(2-7(15)12(6)16)13-9(18)3-8(17)10(19-13)4-11(20)21/h1-3H,4H2,(H,20,21)
• InChI Key： XELDEWBXYZRYRW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC(=C(CC(=O)O)N=1)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 4.1
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Introduction to 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic Acid (CAS No. 1361527-07-2)

3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, identified by the CAS number 1361527-07-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural features that include fluoro and chloro substituents. The presence of these halogen atoms imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The molecular structure of 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid consists of a pyridine core substituted with two fluorine atoms at the 3rd and 5th positions, and a 3,4,5-trichlorophenyl group at the 6th position. The carboxylic acid functionality at the 2nd position further enhances its reactivity and potential utility in synthetic chemistry. Such structural motifs are often explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, the interest in halogenated pyridines has surged due to their broad spectrum of biological activities. The fluoro and chloro groups not only influence the metabolic stability of drug candidates but also modulate their binding affinity to biological targets. For instance, fluorine atoms can enhance lipophilicity and metabolic resistance, while chlorine atoms can improve binding interactions through electrostatic and hydrophobic effects. This combination makes 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid a promising candidate for further derivatization and optimization.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated pyridines in drug development. Studies have demonstrated that these compounds can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. Additionally, the structural diversity provided by halogen substituents allows for fine-tuning of pharmacokinetic properties, which is crucial for achieving therapeutic efficacy. The compound’s unique scaffold has been investigated in various preclinical models to assess its potential as an intermediate in the synthesis of novel therapeutic agents.

One notable application of 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in signal transduction pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved safety profiles. The halogenated pyridine core provides a rigid framework that can be optimized to interact with the active site of kinases or other therapeutic targets.

Another area where this compound shows promise is in the synthesis of agrochemicals. Halogenated pyridines are known to possess herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. The structural features of 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid make it a versatile building block for designing novel agrochemicals that offer improved efficacy and environmental compatibility.

The synthesis of 3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex halogenated pyridine core. These synthetic strategies not only highlight the compound’s synthetic challenge but also showcase the advancements in modern organic chemistry.

In conclusion,3,5-Difluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361527-07-2) represents a significant advancement in pharmaceutical and chemical research. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel therapeutic agents and agrochemicals. As research continues to uncover new applications for halogenated pyridines,this compound is poised to play an increasingly important role in drug discovery and industrial chemistry.